Cas no 100076-56-0 (Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-)

100076-56-0 structure
Product name:Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-
CAS No:100076-56-0
MF:C12H18N2O
MW:206.284122943878
CID:1124852
Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-
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- Inchi: 1S/C12H18N2O/c1-4-10-6-5-7-11(8-10)14-12(15)13-9(2)3/h5-9H,4H2,1-3H3,(H2,13,14,15)
- InChI Key: DGSKLHPMRRBCLK-UHFFFAOYSA-N
- SMILES: N(C1=CC=CC(CC)=C1)C(NC(C)C)=O
Computed Properties
- Exact Mass: 206.14204
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Boiling Point: 293.9±23.0 °C(Predicted)
- PSA: 41.13
- pka: 13.87±0.46(Predicted)
Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)- Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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